Cas no 2228884-53-3 (4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol)

• Product Name: 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol
• CAS No: 2228884-53-3
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6437652
• PubChem ID: 165647029
• Update Time: 2025-05-21

4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2228884-53-3
• EN300-1935211
• 4-(3-aminopropoxy)-5-bromo-2-methoxyphenol
• 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol

• Inchi： 1S/C10H14BrNO3/c1-14-10-6-9(15-4-2-3-12)7(11)5-8(10)13/h5-6,13H,2-4,12H2,1H3
• InChI Key： JTUJCIQQEIHUSN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OCCCN)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol

Chemical Profile of 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol (CAS No: 2228884-53-3)

4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol, identified by the CAS number 2228884-53-3, is a sophisticated organic compound that has garnered attention in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif comprising an amine-substituted propyl ether and a brominated methoxyphenol core, exhibits potential applications in the development of novel therapeutic agents. The presence of both basic and hydrophilic functional groups makes it an intriguing candidate for further exploration in drug discovery.

The structural configuration of 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol is characterized by a phenolic ring substituted with a bromine atom at the 5-position and a methoxy group at the 2-position. This aromatic system is further modified by an amine-propyl ether side chain attached to the 3-position of the phenol ring. Such structural features are strategically designed to enhance binding affinity and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing small molecule modulators that interact with biological targets involved in inflammatory and neurodegenerative diseases. The amine group in 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol provides a potential site for hydrogen bonding interactions with protein targets, while the propyl ether moiety contributes to solubility and bioavailability. These attributes make it a promising candidate for further investigation as a lead compound in medicinal chemistry.

Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry due to their diverse biological activities. The bromine substituent at the 5-position of the phenol ring in 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol not only enhances lipophilicity but also serves as a handle for further chemical modifications via cross-coupling reactions. This flexibility allows chemists to derivatize the compound into more complex structures with tailored pharmacological properties.

One of the most compelling aspects of 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol is its potential role as an intermediate in the synthesis of more complex molecules. The presence of both an amine and a hydroxyl group provides multiple points of attachment for other functional groups, enabling the construction of polypharmacophoric scaffolds. Such scaffolds are increasingly recognized as key components in multi-target drug discovery strategies aimed at addressing multifaceted diseases.

The methoxy group at the 2-position of the phenol ring in 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol contributes to its overall stability and reactivity. Methoxylated phenols are well-documented for their role in various biological processes, including antioxidant and anti-inflammatory effects. This suggests that 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol may exhibit similar properties, making it a valuable candidate for therapeutic intervention.

In conclusion, 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol (CAS No: 2228884-53-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including an amine-propyl ether side chain and brominated methoxyphenol core, position it as a promising lead for further development. As research continues to uncover new biological targets and mechanisms, compounds like 4-(3-Aminopropoxy)-5-bromo-2-methoxyphenol are likely to play an increasingly important role in the discovery and development of novel therapeutics.